Cas no 858340-96-2 (1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 5-aMino-1-Methyl-)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 5-aMino-1-Methyl-
• CAS No: 858340-96-2
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 833712
• PubChem ID: 73013637
• Update Time: 2025-04-19

1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 5-aMino-1-Methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 5-aMino-1-Methyl-
• 5-Amino-1-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid
• 858340-96-2

• Inchi： 1S/C9H9N3O2/c1-12-4-7(9(13)14)6-2-5(10)3-11-8(6)12/h2-4H,10H2,1H3,(H,13,14)
• InChI Key： HARPEPMSSSMMEH-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C)C2C1=CC(=CN=2)N)=O

Computed Properties

• Exact Mass: 191.069476538g/mol
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 81.1Ų